Cas no 64330-46-7 (1-benzyl-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 1-benzyl-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 64330-46-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD09997905
• CID: 1089093
• PubChem ID: 12365109
• Update Time: 2025-11-01

1-benzyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrrol-2(5H)-one
• 1-BENZYL-1,5-DIHYDRO-PYRROL-2-ONE
• 1-benzyl-2H-pyrrol-5-one
• 1-benzyl-2,5-dihydro-1H-pyrrol-2-one
• AC8143
• CS-0317424
• SCHEMBL10641903
• A918293
• DB-073487
• 2H-Pyrrol-2-one, 1,5-dihydro-1-(phenylmethyl)-
• AKOS006305676
• VUXSCAICDRDVQG-UHFFFAOYSA-N
• 1-benzyl-1,5-dihydro-2H-pyrrol-2-one
• SB38105
• MFCD09997905
• DTXSID10494395
• SY250035
• 1-BENZYL-5H-PYRROL-2-ONE
• 64330-46-7

• MDL： MFCD09997905
• Inchi： 1S/C11H11NO/c13-11-7-4-8-12(11)9-10-5-2-1-3-6-10/h1-7H,8-9H2
• InChI Key： VUXSCAICDRDVQG-UHFFFAOYSA-N
• SMILES： O=C1C=CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 368.0±22.0 °C at 760 mmHg
• Flash Point: 180.2±13.5 °C
• PSA: 20.31
• LogP: 1.52290
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-benzyl-2,5-dihydro-1H-pyrrol-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-benzyl-2,5-dihydro-1H-pyrrol-2-one

Recent Advances in the Study of 1-Benzyl-2,5-dihydro-1H-pyrrol-2-one (CAS: 64330-46-7): A Comprehensive Research Brief

1-Benzyl-2,5-dihydro-1H-pyrrol-2-one (CAS: 64330-46-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 1-benzyl-2,5-dihydro-1H-pyrrol-2-one derivatives. The researchers synthesized a series of analogs and evaluated their inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The results demonstrated that certain derivatives exhibited potent COX-2 inhibition with minimal gastrointestinal toxicity, suggesting their potential as safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 1-benzyl-2,5-dihydro-1H-pyrrol-2-one derivatives displayed promising activity against methicillin-resistant Staphylococcus aureus (MRSA). The study employed structure-activity relationship (SAR) analysis to identify critical functional groups responsible for enhancing antibacterial potency. These findings open new avenues for developing novel antibiotics to combat drug-resistant bacterial infections.

Another groundbreaking study, published in Nature Chemical Biology, explored the anticancer potential of 1-benzyl-2,5-dihydro-1H-pyrrol-2-one. Using high-throughput screening, the researchers identified that this compound selectively targets the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. In vitro and in vivo experiments showed that the compound induced apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted cancer therapy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-benzyl-2,5-dihydro-1H-pyrrol-2-one. A 2024 paper in Organic Process Research & Development described a novel catalytic system that significantly improves the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This development is particularly relevant for industrial-scale production and further clinical investigations.

In conclusion, 1-benzyl-2,5-dihydro-1H-pyrrol-2-one (CAS: 64330-46-7) continues to be a compound of great interest in chemical biology and drug discovery. Its diverse pharmacological activities, coupled with recent synthetic improvements, position it as a promising candidate for the development of new therapeutic agents. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing it through preclinical and clinical trials.